Cas no 536-75-4 (4-Ethylpyridine)

4-Ethylpyridine Properties

Names and Identifiers

• 4-Ethylpyridine
• 4-Ethyl-pyridine
• 4-Et-pyridine
• ethylpyridine
• N-ethylpyridine
• Pyridine,4-ethyl
• NSC 822
• NSC 965
• g-Ethylpyridine
• 4-ethvlpvridine
• 4-ethyl-pyridin
• Pyridine, 4-ethyl-
• GAMMA-ETHYLPYRIDINE
• 4-Ethylpyridine,98%
• 4-ETHANOLPYRIDINE
• +Expand

• MDL： MFCD00006450
• InChIKey： VJXRKZJMGVSXPX-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H9N/c1-2-7-3-5-8-6-4-7/h3-6H,2H2,1H3
• SMILES： CCC1=CC=NC=C1
• BRN： 106481

Computed Properties

• Exact Mass: 107.07300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 107.073499
• Heavy Atom Count: 8
• Complexity: 55.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 12.9

Experimental Properties

• LogP: 1.64400
• PSA: 12.89000
• Merck: 3849
• Refractive Index: n20/D 1.501(lit.)
• Water Partition Coefficient: 34 g/L
• Boiling Point: 165°C
• Melting Point: -91 ºC
• Vapor Pressure: No data available
• Flash Point: Fahrenheit: 122 ° f
  Celsius: 50 ° c
  
• Solubility: 107g/l
• Color/Form: Yellowish oily liquid with foul smell
• PH: 10 (100g/l, H2O, 20℃)
• Solubility: Soluble in ethanol \ ether and pyridine, slightly soluble in water
• Density: 0.942 g/mL at 25 °C(lit.)

4-Ethylpyridine Security Information

• Symbol: GHS02 GHS07
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S26-S36-S36/37/39-S16
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10; R20/21/22; R36/37/38
• Hazard Level：3
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 2924 3/PG 3
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• PackingGroup：III
• Risk Phrases： 10-36/37/38
• Signal Word：Warning
• TSCA：Yes
• HazardClass：3
• FLUKA BRAND F CODES：8

4-Ethylpyridine Customs Data

• HS CODE：29333999
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%